Cas no 2138540-24-4 (4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one
• CAS No: 2138540-24-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6069409
• PubChem ID: 165497203
• Update Time: 2025-06-11

4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one
• EN300-1159332
• 2138540-24-4
• 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C10H14N2O2S/c1-6-3-4-8(13)5-9(6)15-10-12-11-7(2)14-10/h6,9H,3-5H2,1-2H3
• InChI Key： WDYKCXAMUYEWPD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)O1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Additional information on 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one

Introduction to 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one (CAS No. 2138540-24-4)

4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one, with the CAS number 2138540-24-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanone ring and a 1,3,4-oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclohexanone ring is a common structural motif found in various bioactive compounds, known for its ability to enhance the lipophilicity and metabolic stability of molecules. The presence of the 1,3,4-oxadiazole moiety further enhances the compound's pharmacological properties by providing additional functional groups that can interact with biological targets. The combination of these structural elements makes 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one a promising candidate for drug development.

Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 4-Methyl-3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-one has also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

To further understand the biological activities of 4-Methyl-3-[(5-methyl-1,3,4-thiadiazolyl)sulfanyl]cyclohexanone, several structure/activity relationship (SAR) studies have been conducted. These studies have identified key structural modifications that can enhance the potency and selectivity of the compound. For example, substituting different functional groups on the cyclohexanone ring or modifying the 1,3,4-thiadiazole moiety can significantly impact the compound's biological activities.

The safety profile of 4-Methyl-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexanone has been evaluated in preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

In conclusion, 4-Methyl--[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexanone (CAS No. 2138540-2-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.